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Abstract

Ethyl 4-oxohexanoate, with CAS number 3249-33-0, is a keto-ester primarily utilized as a
versatile building block in organic synthesis.[1][2] Its bifunctional nature, containing both a
ketone and an ester group, allows for a variety of chemical transformations, making it a
valuable intermediate in the synthesis of more complex molecules, including esters and
lactones.[1][3] This document provides a comprehensive overview of its chemical and physical
properties, a summary of a known synthetic protocol, its characteristic spectroscopic data, and
a discussion of its chemical reactivity and applications. Notably, a thorough review of publicly
available scientific literature and databases reveals no significant data on its biological activity
or its involvement in specific signaling pathways relevant to drug development.

Chemical and Physical Properties

Ethyl 4-oxohexanoate is an organic compound with the molecular formula CsH140s.[3][4] It is
also known by several synonyms, including 4-Oxohexanoic acid ethyl ester and 4-Ketocaproic
acid ethyl ester.[1][2] The fundamental physicochemical properties of this compound are
summarized in the table below.
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Property Value Reference
CAS Number 3249-33-0 [3]
Molecular Formula CsH1403 [3114]
Molecular Weight 158.19 g/mol [31[4]
IUPAC Name ethyl 4-oxohexanoate [4]

Density 0.981 g/cm?3

Boiling Point 221°C at 760 mmHg

Flash Point 88.3°C

Refractive Index 1.421

SMILES

CCC(=0)CCC(=0)0CC

[3]4]

InChlKey

PQKGUECTOZFPSE-

UHFFFAOYSA-N

[4]

Safety Information

Ethyl 4-oxohexanoate is classified as an irritant.[4] The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides the following hazard and precautionary

statements.
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GHS Classification = Code Description Reference
Hazard Statements H302 Harmful if swallowed. [3]
H315 Causes skin irritation. [4]
Causes serious eye
H319 S [4]
irritation.
H332 Harmful if inhaled. [3]
May cause respiratory
H335 N [31[4]
irritation.

Avoid breathing

Precautionary )
P261 dust/fume/gas/mistiva  [3]
Statements
pors/spray.
Use only outdoors or
pP271 in a well-ventilated [3]
area.
Wear protective
loves/eye
P280 9 . Y [3]
protection/face
protection.

Synthesis Protocol

A multi-step synthesis of Ethyl 4-oxohexanoate from trans-3-Hexenoic acid has been reported
by Izquierdo, Rodriguez, and Gonzalez in Organic Letters (2011). While a detailed, step-by-
step protocol is not publicly available, the key transformations and reagents are outlined below.
The process involves epoxidation of the alkene followed by a boron trifluoride-catalyzed
rearrangement.
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f Step 1: Epoxidation

(trans-3-Hexenoic acid)

1. Sulfuric acid
2. m-CPBA, Chloroform, 20°C
(Cooling with ice, Inert atmosphere)

Gntermediate Epoxyester)
- J

Boron trifluoride diethyl etherate
Chloroform, 21°C
(Cooling with ice, Inert atmosphere)

Step 2: Rearrangement

(Ethyl 4-oxohexanoate)

(Pharmaceuticals)

W(Agrochemicals)
(Ethyl 4-oxohexanoate)

Precursor

Precursor

Intermediate Specialty Materials)

(Esters & Lactones)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/sourcing-ethyl-4-oxohexanoate-guide-chemical-buyers-2024-pd
https://www.biosynth.com/p/DAA24933/3249-33-0-ethyl-4-oxohexanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-oxohexanoate
https://www.chemicalbook.com/synthesis/ethyl-4-oxohexanoate.htm
https://www.benchchem.com/product/b1313881#ethyl-4-oxohexanoate-cas-number-3249-33-0
https://www.benchchem.com/product/b1313881#ethyl-4-oxohexanoate-cas-number-3249-33-0
https://www.benchchem.com/product/b1313881#ethyl-4-oxohexanoate-cas-number-3249-33-0
https://www.benchchem.com/product/b1313881#ethyl-4-oxohexanoate-cas-number-3249-33-0
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1313881?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

